molecular formula C57H87N13O18 B1150336 tumor protein p53 binding protein fragment [Homo sapiens]/[Mus musculus]

tumor protein p53 binding protein fragment [Homo sapiens]/[Mus musculus]

Cat. No. B1150336
M. Wt: 1242.38
InChI Key:
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Description

Tumor protein p53 binding protein fragment [Homo sapiens]/[Mus musculus] is a useful research compound. Its molecular formula is C57H87N13O18 and its molecular weight is 1242.38. The purity is usually 95%.
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properties

Product Name

tumor protein p53 binding protein fragment [Homo sapiens]/[Mus musculus]

Molecular Formula

C57H87N13O18

Molecular Weight

1242.38

Origin of Product

United States

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